(R)-2-(3,4-Dihydroxyphenyl)-8-hydroxy-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one

• IUPAC Name: (2R)-2-(3,4-dihydroxyphenyl)-8-hydroxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C21H22O11/c22-7-15-16(26)18(28)19(29)21(32-15)31-13-4-2-9-11(24)6-14(30-20(9)17(13)27)8-1-3-10(23)12(25)5-8/h1-5,14-16,18-19,21-23,25-29H,6-7H2/t14-,15-,16-,18+,19-,21-/m1/s1
• InChI Key: DGGOLFCPSUVVHX-HIFIWIPGSA-N
• Canonical SMILES: C1C(OC2=C(C1=O)C=CC(=C2O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC(=C(C=C4)O)O
• Isomeric SMILES: C1[C@@H](OC2=C(C1=O)C=CC(=C2O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C4=CC(=C(C=C4)O)O
• Molecular Formula: C21H22O11
• Molecular Weight: 450.4 g/mol

Description

(R)-2-(3,4-Dihydroxyphenyl)-8-hydroxy-7-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)chroman-4-one is a natural product found in Coreopsis with data available.

Scientific Research Applications

Synthesis Techniques and Derivatives

• Synthetic Approaches : Research on the synthesis of similar compounds includes a study by Liu et al. (2008) that developed a convenient approach for preparing related tetrahydropyran derivatives. This synthesis involved a four-step process starting from 4-bromo-2-(bromomethyl)-1-chlorobenzene (Liu, Da-li, Luyao Lu, & Zhenyuan Miao, 2008).

• Structural Analysis and Molecular Studies : Aydın and Özpozan (2020) conducted a theoretical study on a compound similar to the one , providing insights into its potential energy surfaces, conformers, and vibrational spectroscopic properties (Aydın & Özpozan, 2020).

Biological Activity and Applications

• Antibacterial Properties : Kumar et al. (2016) synthesized a series of triazolyl pyranochromen-2(1H)-one derivatives and evaluated their antibacterial activity. This indicates potential antibacterial applications for related compounds (Kumar, Prasad, Kumar, Gautam, & Sharma, 2016).

• Anti-Inflammatory Activities : A study by Lan et al. (2021) on novel amide alkaloids from Portulaca oleracea L. revealed compounds structurally similar to the query compound, exhibiting significant anti-inflammatory activities (Lan, Ying, Guo, Duan, Cui, Leng, & Ying, 2021).

Chemical Properties and Characteristics

• Solubility Studies : Gong et al. (2012) investigated the solubility of various saccharides, including compounds structurally related to the query compound, in ethanol-water solutions. This kind of research is vital for understanding the compound's solubility and potential applications (Gong, Wang, Zhang, & Qu, 2012).

• Crystal Structure Analysis : The crystal structure of related compounds, as studied by Alex et al. (1993), provides valuable information on molecular conformation and bonding, which are crucial for understanding the compound's chemical behavior (Alex, Srinivasan, Krishnasamy, Suresh, Iyer, & Iyer, 1993).

Future Directions

References

• Li, J., Halitschke, R., Li, D., Paetz, C., Su, H., Heiling, S., Xu, S., & Baldwin, I. T. (2021). Controlled hydroxylations of diterpenoids allow for plant chemical defense without autotoxicity. Science, 371(6526), 255